Cas no 828276-65-9 (Butanoic acid, 3-hydroxy-4-iodo-, 1-methylethyl ester)

• Product Name: Butanoic acid, 3-hydroxy-4-iodo-, 1-methylethyl ester
• CAS No: 828276-65-9
• MF: C₇H₁₃IO₃
• MW: 272.080795049667
• CID: 681438
• PubChem ID: 54548727
• Update Time: 2025-04-19

Butanoic acid, 3-hydroxy-4-iodo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-iodo-, 1-methylethyl ester
• propan-2-yl 3-hydroxy-4-iodobutanoate
• SCHEMBL6237469
• DTXSID40712135
• 828276-65-9

• Inchi： 1S/C7H13IO3/c1-5(2)11-7(10)3-6(9)4-8/h5-6,9H,3-4H2,1-2H3
• InChI Key： ZIKBGGDZBKRRSD-UHFFFAOYSA-N
• SMILES： ICC(CC(=O)OC(C)C)O

Computed Properties

• Exact Mass: 271.99094g/mol
• Monoisotopic Mass: 271.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų